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Introduction

Complexometric titration is a widely utilized analytical technique for the determination of metal
ion concentrations. The titration of calcium ions (Ca2*) with ethylenediaminetetraacetic acid
(EDTA) is a classic example of this method, with applications in water hardness analysis,
pharmaceutical quality control, food and beverage manufacturing, and biological sample
analysis.[1][2] The Patton-Reeder (PR) indicator, also known as calconcarboxylic acid, is a
highly specific metallochromic indicator used for the precise determination of calcium,
particularly in the presence of magnesium.[3][4] This indicator provides a sharp and clear color
change at the endpoint, enhancing the accuracy of the titration.[2][3]

Principle of the Method

The determination of calcium concentration via complexometric titration with EDTA and the
Patton-Reeder indicator is based on the principles of chelation chemistry. EDTA, a hexadentate
ligand, forms a highly stable, 1:1 complex with calcium ions.[2][5] The Patton-Reeder indicator
also forms a complex with calcium ions, but this complex is less stable than the Ca-EDTA
complex.[1]

The titration is performed under alkaline conditions (pH 12-14), which is crucial for two reasons.
[3][6] Firstly, at this high pH, any magnesium ions present in the sample precipitate as
magnesium hydroxide (Mg(OH)2), thus preventing their interference with the calcium
determination.[1][7] Secondly, the optimal pH range for the Patton-Reeder indicator to exhibit a
distinct color change is between 12 and 14.[3]
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Initially, the Patton-Reeder indicator is added to the calcium-containing sample, forming a wine-
red or pink/red Ca-Indicator complex.[1][3][4] As the EDTA titrant is added, it first reacts with
any free calcium ions. Near the endpoint, the EDTA begins to displace the indicator from the
Ca-Indicator complex. At the endpoint, all calcium ions are complexed with EDTA, and the
indicator is released in its free form, which is pure blue in color.[1][4] The sharp transition from
wine-red to blue signals the completion of the titration.

The overall reaction can be summarized as follows: Ca-Indicator (wine-red) + EDTA - Ca-
EDTA + Indicator (blue)[1][4]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the complexometric titration
of calcium using the Patton-Reeder indicator.

Table 1: Reagent Preparation and Specifications
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Concentration

Reagent Preparation . Notes
(Typical)
) ) For low calcium
Dissolve a precise )
] _ concentrations, a
weight of dried _
EDTA Standard o ) 0.01 M to 0.025 M[1] more dilute EDTA
_ disodium EDTA salt in _
Solution [8] solution (e.g., 0.0005

deionized water in a

volumetric flask.[1]

M) may be required.
[1]

Patton-Reeder

Indicator

Typically used as a
solid triturate, a
mixture of the
indicator with an inert
salt like sodium
sulfate.[1][3] A
common ratio is 1 part
indicator to 100 parts

sodium sulfate.[3][6]

Add approximately 0.1
g of the triturate per
titration.[1]

The solid mixture is
more stable than a

solution.

Sodium Hydroxide
(NaOH) Solution

Dissolve solid NaOH
pellets in deionized

water.

1 M to 8 M[1][8]

Used to adjust the
sample pH to 12-14.
This is a corrosive
solution and should be
handled with care.[1]

Table 2: Experimental Conditions and Endpoint
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Parameter Value/Description Purpose

To precipitate Mg2* as
pH 12 - 14]3][6] Mg(OH)z and ensure a sharp
indicator color change.[1][7]

" . . Formation of the Ca-Indicator
Initial Color Wine-red or Pink/Red[1][3]
complex.

All Caz* is complexed by
Endpoint Color Pure Blue[1][3][4] EDTA, and the indicator is in
its free form.

o Simplifies the calculation of the
Stoichiometry 1:1 (Caz*:EDTA)[2] ] ]
calcium concentration.

Experimental Protocols

1. Preparation of Reagents
e 0.01 M EDTA Standard Solution:

o Dry approximately 3.72 g of analytical grade disodium EDTA dihydrate at 80°C for 2 hours
and cool in a desiccator.

o Accurately weigh the dried EDTA salt and dissolve it in deionized water.

o Quantitatively transfer the solution to a 1 L volumetric flask and dilute to the mark with
deionized water. Mix thoroughly.

o Patton-Reeder Indicator Triturate:

o Grind 0.5 g of Patton-Reeder indicator with 50 g of anhydrous sodium sulfate using a
mortar and pestle until a homogenous fine powder is obtained.[1]

o Store in a dry, tightly sealed container.

¢ 8 M Sodium Hydroxide (NaOH) Solution:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


http://delloyd.50megs.com/ph_redox_edta_indicators.html
https://dhanlaldelloyd.tripod.com/ph_indicators.html
https://www.researchgate.net/profile/Abdelkader-Bouaziz/post/Can_anyone_suggest_me_the_process_for_the_quantitative_chemical_analysis_of_Hydroxyapatite_powder_via_EDTA_titration/attachment/61c49dedd248c650edbb0807/AS%3A1104209369923584%401640275437303/download/EDTA-calcium.pdf
https://www.ausetute.com.au/caedta.html
https://www.researchgate.net/profile/Abdelkader-Bouaziz/post/Can_anyone_suggest_me_the_process_for_the_quantitative_chemical_analysis_of_Hydroxyapatite_powder_via_EDTA_titration/attachment/61c49dedd248c650edbb0807/AS%3A1104209369923584%401640275437303/download/EDTA-calcium.pdf
http://delloyd.50megs.com/ph_redox_edta_indicators.html
https://www.researchgate.net/profile/Abdelkader-Bouaziz/post/Can_anyone_suggest_me_the_process_for_the_quantitative_chemical_analysis_of_Hydroxyapatite_powder_via_EDTA_titration/attachment/61c49dedd248c650edbb0807/AS%3A1104209369923584%401640275437303/download/EDTA-calcium.pdf
http://delloyd.50megs.com/ph_redox_edta_indicators.html
https://en.wikipedia.org/wiki/Calconcarboxylic_acid
https://gspchem.com/patton-and-reeders-reagent-in-edta-titration/
https://www.researchgate.net/profile/Abdelkader-Bouaziz/post/Can_anyone_suggest_me_the_process_for_the_quantitative_chemical_analysis_of_Hydroxyapatite_powder_via_EDTA_titration/attachment/61c49dedd248c650edbb0807/AS%3A1104209369923584%401640275437303/download/EDTA-calcium.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Carefully weigh 32 g of NaOH pellets.

o In a fume hood, slowly add the NaOH pellets to approximately 80 mL of deionized water in
a beaker, stirring continuously to dissolve. The dissolution is highly exothermic.

o Once cooled to room temperature, transfer the solution to a 100 mL volumetric flask and
dilute to the mark with deionized water.

. Sample Preparation

Obtain a representative sample containing calcium ions. The sample can be water, a
dissolved solid, or a biological extract.

If the sample is a solid, accurately weigh a suitable amount and dissolve it in an appropriate
solvent (e.qg., dilute acid), ensuring all calcium is in solution.

Pipette a known volume (aliquot) of the sample solution into a 250 mL Erlenmeyer flask. For
instance, use a 50 mL aliquot for water samples.[1]

Dilute the sample with approximately 50 mL of deionized water.
. Titration Procedure

Add 4 mL of 8 M NaOH solution to the sample in the Erlenmeyer flask.[1] Swirl the flask and
let it stand for about 5 minutes to allow for the precipitation of magnesium hydroxide.[1]

Add approximately 0.1 g of the Patton-Reeder indicator triturate to the flask and swirl until
the indicator dissolves.[1] The solution should turn a wine-red or pink/red color.[1]

Fill a burette with the standardized 0.01 M EDTA solution and record the initial volume.

Titrate the sample with the EDTA solution under constant swirling. As the endpoint is
approached, the color will start to show flashes of purple.

Continue the titration dropwise until the color changes sharply from wine-red to a pure blue.
[1] This is the endpoint.

Record the final volume of EDTA used.
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Repeat the titration with at least two more aliquots of the sample solution to obtain
concordant results (titration volumes agreeing within 0.1 mL).[1]

. Calculation of Calcium Concentration
Calculate the average volume of EDTA used from the concordant titration results.

Determine the moles of EDTA used: Moles of EDTA = Molarity of EDTA (mol/L) x Average
Volume of EDTA (L)

Based on the 1:1 stoichiometry of the Ca2*-EDTA reaction, the moles of calcium in the
sample aliquot are equal to the moles of EDTA used.[1] Moles of Ca?* = Moles of EDTA

Calculate the concentration of calcium in the original sample: Concentration of Ca2* (mol/L)
= Moles of Ca?* / Volume of sample aliquot (L)

To express the concentration in other units, such as mg/L (ppm): Concentration of Ca2*
(mg/L) = Concentration of Ca2* (mol/L) x Molar mass of Ca ( g/mol ) x 1000 (mg/g)

Visualizations

Logical Workflow for Complexometric Titration of Calcium
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Sample Preparation
(Aliquot + DI Water)

Add NaOH (pH 12-14)
Precipitate Mg(OH)2

Add Patton-Reeder Indicator
(Solution turns Wine-Red)

Titrate with Standard EDTA Solution

Endpoint Detection
(Color change to Pure Blue)

Calculate Calcium Concentration

Click to download full resolution via product page

A flowchart illustrating the key steps in the complexometric titration of calcium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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